Cas no 1016850-44-4 (3-(2-Methoxyethoxy)propanethioamide)

• Product Name: 3-(2-Methoxyethoxy)propanethioamide
• CAS No: 1016850-44-4
• MF: C₆H₁₃NO₂S
• MW: 163.23792052269
• MDL: MFCD09946573
• CID: 4567190
• PubChem ID: 24707065
• Update Time: 2023-08-10

3-(2-Methoxyethoxy)propanethioamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyethoxy)propanethioamide
• 3-(2-Methoxyethoxy)propanethioamide

• MDL： MFCD09946573
• Inchi： 1S/C6H13NO2S/c1-8-4-5-9-3-2-6(7)10/h2-5H2,1H3,(H2,7,10)
• InChI Key： DEOJXPUQYFVJMV-UHFFFAOYSA-N
• SMILES： S=C(CCOCCOC)N

Computed Properties

• Exact Mass: 163.0667g/mol
• Monoisotopic Mass: 163.0667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 163.24g/mol
• XLogP3: -0.6
• Topological Polar Surface Area: 76.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioamides